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Compound of Interest

Compound Name: Isopropyl! hydrogen sulphate

Cat. No.: B037201

An In-depth Technical Guide to Isopropyl Hydrogen Sulphate

This technical guide provides a comprehensive overview of isopropyl hydrogen sulphate, a
significant organosulfur compound. It is intended for researchers, scientists, and professionals
in drug development and chemical synthesis. This document covers its chemical identity,
physicochemical properties, synthesis protocols, analytical methods, and applications.

Chemical Identity and Properties

Isopropyl hydrogen sulphate, an organosulfate compound, serves primarily as a reactive
intermediate in various chemical syntheses.[1][2] Its acidic nature and the presence of the
sulfate group make it a valuable reagent and catalyst.[2][3]

Identifiers and Synonyms

The compound is recognized by several names and registry numbers across different chemical
databases.
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Identifier Value

CAS Number 6914-90-5[4][5][6][71[8]

IUPAC Name propan-2-yl hydrogen sulfate[7][8][9]
Molecular Formula CsHsO4S[4][5]1[6]1[71[9]

InChl Key IVNFTPCOZIGNAE-UHFFFAOY SA-N[4][6][9]
Canonical SMILES CC(C)OS(=0)(=0)O[3][6][7]

EINECS 230-021-2[4][5][6]

The following table lists the common synonyms used to refer to isopropyl hydrogen sulphate.

Synonyms

Isopropyl hydrogen sulfate[5][6][9]

Propan-2-yl hydrogen sulfate[4][9]

Sulfuric acid, mono(1-methylethyl) ester[2][4][6]

Isopropyl sulfuric acid[3][6][9]

1-Methylethyl hydrogen sulfate[2][3][8]

Monoisopropy! sulfate[2][6]

Physicochemical Properties

The quantitative physical and chemical properties of isopropyl hydrogen sulphate are
summarized below.
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Property Value

Molecular Weight ~140.16 g/mol [3][4][6][8]
Melting Point 245 °CJ[5][6]

Density 1.356 g/cm3[5]

pKa (Predicted) -2.84 + 0.15[5][6]

LogP -0.609[4]

Appearance Colorless to pale yellow liquid[2]

Highly soluble in water and polar organic

Solubilit
Y solvents[2][5]

Synthesis and Experimental Protocols

Isopropyl hydrogen sulphate is a key intermediate in the "strong-acid" process for
manufacturing isopropyl alcohol.[1] The primary synthesis route involves the direct reaction of
propylene with sulfuric acid.[1][7]

Synthesis from Propylene (Direct Alkylation)

This industrial method involves the reaction of liquid propylene with concentrated sulfuric acid.
The process forms a mixture of monoisopropyl and a smaller amount of diisopropy! sulphate,
which can then be hydrolyzed to produce isopropyl alcohol.[1]

Experimental Protocol:
» Reactant Preparation: Use concentrated sulfuric acid (87.5-95%).[1]

e Reaction Conditions: Introduce liquid propylene into the sulfuric acid under controlled
conditions. Maintain the reaction temperature at approximately 25°C and the pressure at 165
Ibs. per sg. inch to optimize the formation of the monoester.[1] To prevent side reactions such
as dehydration, the temperature should ideally be kept below 40°C.[1]

e Product Formation: The reaction yields isopropyl hydrogen sulphate as the primary
intermediate.[1][7]
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» Hydrolysis (Optional): The resulting sulfate esters are subsequently hydrolyzed with water to
produce isopropyl alcohol and regenerate the sulfuric acid.[1]

Reactants

Propylene (liquid) Sulfuric Acid (87.5-95%)

/

nthesis Proce

Primary Intermediate

Products \
S Do st by o)
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Hydrolysis (with Water)
Isopropyl Alcohol

Regenerated H2S04

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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